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Compound of Interest

Compound Name: 4-Phenylbutanoyl chloride

Cat. No.: B097830

Technical Guide to the Safety of 4-
Phenylbutanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 4-
Phenylbutanoyl chloride (CAS No: 18496-54-3), compiled from various Safety Data Sheets
(SDS) and chemical databases. It is intended to serve as a technical resource for laboratory
personnel and professionals in the field of drug development.

Chemical Identification and Properties

4-Phenylbutanoyl chloride, also known as 4-phenylbutyryl chloride or benzenebutanoyl
chloride, is a chemical intermediate used in organic synthesis.[1][2] Its identification and key
physical and chemical properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 4-Phenylbutanoyl chloride

4-Phenylbutyryl chloride, Benzenebutanoyl

Synenyms chloride[1][2]

CAS Number 18496-54-3[1]

Molecular Formula C10H11CIO[1]

Molecular Weight 182.64 g/mol [1]

Appearance White to light yellow to light orange powder to

crystal[2]

Table 2: Physical and Chemical Properties

The quantitative data for the physical and chemical properties of 4-Phenylbutanoyl chloride
show some variation across different sources. Researchers should consider these ranges and
consult their specific supplier's SDS for the most accurate information for the product in hand.

Property Value Source(s)
Boiling Point 244 °C to 273 °C [1]
Density f.i;;r(c)));i/r:itfly 1.115 g/cm3 to o
Melting Point -26 °C [1]
Flash Point 121 °C [1]
Water Solubility Reacts with water [1]

Note: Discrepancies in reported physical properties are common and can be attributed to
different experimental conditions, measurement techniques, or product purity.

Hazard Identification and Classification
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4-Phenylbutanoyl chloride is classified as a hazardous chemical. The primary hazards are
associated with its corrosive nature.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[1]

) H290: May be corrosive to
Corrosive to Metals -
metals[2]

Signal Word: Danger|[1]

Experimental Protocols and Toxicological Data

A critical aspect of this technical guide is the inclusion of detailed experimental methodologies.
However, it is important to note that the specific experimental protocols used to determine the
data presented in Safety Data Sheets (e.g., for properties like boiling point, flash point, or
toxicity) are generally not publicly disclosed by the manufacturers or testing facilities. This
information is often considered proprietary.

Similarly, a thorough search of publicly available toxicological databases reveals a significant
lack of quantitative data for 4-Phenylbutanoyl chloride.

ble 4: Toxicological

Metric Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available

No component of this product present at levels
Carc ol greater than or equal to 0.1% is identified as a
arcinogenici
9 Y probable, possible or confirmed human

carcinogen by IARC.
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The absence of this data underscores the importance of handling this chemical with a high
degree of caution, assuming it to be potentially toxic, and adhering strictly to the recommended
safety precautions.

Safe Handling and Emergency Procedures

Given the corrosive nature of 4-Phenylbutanoyl chloride, strict adherence to safety protocols
IS mandatory.

Personal Protective Equipment (PPE)

When handling 4-Phenylbutanoyl chloride, the following personal protective equipment
should be worn:

o Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166
(EV) or NIOSH (US) standards.[3]

» Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-
resistant gloves (e.g., nitrile rubber).[3]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[3]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. The following diagram
outlines the recommended first-aid procedures.
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Exposure Route Immediate Action Follow-up / Medical Attention

Ingestion 1 g Rinse Mouth with Water Do NOT Induce Vomiting
Eye Contact Rinse Eyes with Water (15 min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for 4-Phenylbutanoyl chloride exposure.

Accidental Release Measures

In the event of a spill, a structured response is necessary to mitigate exposure and
environmental contamination.

The following diagram illustrates the general workflow for cleaning up a spill of 4-
Phenylbutanoyl chloride.
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Initial Response

( Evacuate Personnel to Safe Area)
:
( Ensure Adequate Ventilation )
:
( Remove Ignition Sources )
:
(Wear Appropriate PPE )

Containment & Cleanup

Contain Spill with Inert Material
(e.g., sand, earth)

Collect and Arrange Disposal Prevent Entry into Drains

Dispose of in Suitable, Closed Containers
According to Regulations

Click to download full resolution via product page

Caption: Spill cleanup workflow for 4-Phenylbutanoyl chloride.

Fire-Fighting Measures and Storage
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Specific Hazards: Combustion may produce carbon oxides and hydrogen chloride gas.

» Fire-fighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong bases, alcohols, and oxidizing agents.[3]

Conclusion

4-Phenylbutanoyl chloride is a corrosive chemical that requires careful handling and
adherence to stringent safety protocols. While there is a lack of comprehensive public data on
its toxicology and the specific experimental methods used for safety evaluation, the available
information clearly indicates that it can cause severe skin burns and eye damage.
Researchers, scientists, and drug development professionals must use appropriate personal
protective equipment, work in well-ventilated areas, and be prepared to implement emergency
procedures in case of exposure or accidental release. This guide provides a foundational
understanding of the safety considerations for 4-Phenylbutanoyl chloride, but it is not a
substitute for a thorough review of the supplier-specific Safety Data Sheet and institutional
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Phenylbutanoyl chloride safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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